Cas no 1073149-00-4 ((1S)-1-(5-fluoropyridin-2-yl)ethan-1-amine hydrochloride)

(1S)-1-(5-Fluoropyridin-2-yl)ethan-1-amine hydrochloride is a chiral amine derivative featuring a fluoropyridine moiety, offering utility as a key intermediate in pharmaceutical synthesis. The (S)-enantiomer configuration ensures stereochemical precision, which is critical for applications requiring enantioselective activity. The presence of the fluorine atom enhances metabolic stability and binding affinity in target molecules, making it valuable for drug discovery. The hydrochloride salt form improves solubility and handling properties. This compound is particularly relevant in the development of bioactive molecules, including CNS agents and enzyme inhibitors, where its structural features contribute to optimized pharmacokinetic profiles. High purity and well-defined stereochemistry support reproducible performance in synthetic workflows.

(1S)-1-(5-fluoropyridin-2-yl)ethan-1-amine hydrochloride structure

1073149-00-4 structure

Product Name:(1S)-1-(5-fluoropyridin-2-yl)ethan-1-amine hydrochloride

CAS No:1073149-00-4

MF:C₇H₁₀ClFN₂

MW:176.619103908539

MDL:MFCD12759619

CID:2084097

PubChem ID:67123789

Update Time:2025-06-28

(1S)-1-(5-fluoropyridin-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (aS)-5-fluoro-a-methyl-2-Pyridinemethanamine hydrochloride
- (S)-1-(5-fluoropyridin-2-yl)ethanamine hydrochloride
- (S)-1-(5-Fluoropyridin-2-yl)-ethanamine hydrochloride
- ((1S)-1-(5-fluoropyridin-2-yl)ethyl)amine hydrochloride
- (1S)-1-(5-fluoropyridin-2-yl)ethanamine hydrochloride
- [(1S)-1-(5-fluoropyridin-2-yl)ethyl]amine hydrochloride
- [(1S)-1-(5-fluoro-pyridin-2-yl)ethyl]-amine hydrochloride
- (1S)-1-(5-fluoropyridin-2-yl)ethan-1-amine hydrochloride
- EN300-253613
- (S)-1-(5-FLUOROPYRIDIN-2-YL)ETHANAMINE HCl
- (S)-1-(5-Fluoropyridin-2-yl)ethan-1-amine hydrochloride
- CS-0120177
- 1073149-00-4
- (1S)-1-(5-fluoropyridin-2-yl)ethanamine;hydrochloride
- SCHEMBL1693822
- XGSNHILBBHFTPS-JEDNCBNOSA-N
- (S)-1-(5-fluoropyridin-2-yl)ethanaminehydrochloride
- MDL： MFCD12759619
- Inchi： 1S/C7H9FN2.ClH/c1-5(9)7-3-2-6(8)4-10-7;/h2-5H,9H2,1H3;1H/t5-;/m0./s1
- InChI Key： XGSNHILBBHFTPS-JEDNCBNOSA-N
- SMILES： Cl.FC1=CN=C(C=C1)[C@H](C)N

Computed Properties

Exact Mass: 176.05200
Monoisotopic Mass: 176.0516542g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.91000
LogP: 2.74270

(1S)-1-(5-fluoropyridin-2-yl)ethan-1-amine hydrochloride Pricemore >>

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